Cas no 1492628-35-9 (2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol)

• Product Name: 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol
• CAS No: 1492628-35-9
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 5578020
• Update Time: 2025-05-19

2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-[(3-chloro-2-pyrazinyl)amino]-
• 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol

• Inchi： 1S/C12H12ClN3O/c13-11-12(15-7-6-14-11)16-10(8-17)9-4-2-1-3-5-9/h1-7,10,17H,8H2,(H,15,16)
• InChI Key： KUKKCJOILAIKPW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=CN=C2Cl)CO)=CC=CC=C1

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 416.9±40.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol

Introduction to 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol (CAS No. 1492628-35-9)

2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol is a highly specialized organic compound with the CAS registry number 1492628-35-9. This compound belongs to the class of heterocyclic amines and is characterized by its unique structural features, which include a pyrazine ring substituted with a chlorine atom and an amino group attached to a phenethyl alcohol moiety. The compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals and materials science.

The synthesis of 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1-ol involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's structure allows for various functional group transformations, making it versatile for further chemical modifications.

From a physical standpoint, 1492628-35-9 exhibits interesting properties such as moderate solubility in organic solvents and a melting point that aligns with its molecular weight and structural complexity. Its thermal stability has been studied extensively, revealing that it can withstand moderate heating without significant decomposition, which is advantageous for its use in high-throughput screening processes.

The biological activity of 2-[(3-chloropyrazin-2-yl)amino]-2-phenylethan-1